1-(cyclopropylcarbonyl)-N-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl}-4-piperidinecarboxamide

• IUPAC Name: 1-(cyclopropanecarbonyl)-N-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H22FN3O2S/c21-16-5-3-13(4-6-16)17-12-27-18(23-17)11-22-19(25)14-7-9-24(10-8-14)20(26)15-1-2-15/h3-6,12,14-15H,1-2,7-11H2,(H,22,25)
• InChI Key: KJMBPSFYRJNLFY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCC(CC2)C(=O)NCC3=NC(=CS3)C4=CC=C(C=C4)F
• Molecular Formula: C20H22FN3O2S
• Molecular Weight: 387.5 g/mol

Description

This compound belongs to a class of chemicals known for their potential therapeutic applications. While specific studies on this exact compound are scarce, research on similar compounds provides insights into its characteristics and potential applications.

Synthesis Analysis

The synthesis of similar compounds often involves multiple steps, including the formation of Schiff bases, cyclization, and condensation reactions. For example, Patel and Patel (2010) describe the synthesis of related compounds via hydrazide formation, Schiff base formation, and further cyclization (Patel & Patel, 2010).

Molecular Structure Analysis

Molecular structure analysis, such as X-ray diffraction studies, is crucial for understanding the conformation and spatial orientation of compounds. Sanjeevarayappa et al. (2015) conducted such analyses on related compounds, revealing detailed molecular geometries and intermolecular interactions (Sanjeevarayappa et al., 2015).

Chemical Reactions and Properties

The chemical properties of such compounds can be assessed through various reactions and studies. Mella, Fasani, and Albini (2001) explored the photochemistry of a related compound, providing insights into its reactivity under specific conditions (Mella, Fasani, & Albini, 2001).

Physical Properties Analysis

Understanding the physical properties such as solubility, melting point, and stability is essential for practical applications. Research often involves various spectroscopic and analytical techniques to characterize these properties.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are crucial for potential applications. Studies like those conducted by Shim et al. (2002) on related compounds provide valuable information about these properties (Shim et al., 2002).